4-Hydroxy-2-isopropyl-N-methylbenzamide

• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• SMILES: CC(C)C1=C(C=CC(=C1)O)C(=O)NC
• InChI: InChI=1S/C11H15NO2/c1-7(2)10-6-8(13)4-5-9(10)11(14)12-3/h4-7,13H,1-3H3,(H,12,14)
• InChIKey: CFKIDEVQGQLLBU-UHFFFAOYSA-N

Procurement-Relevant Profile: 4-Hydroxy-2-isopropyl-N-methylbenzamide (CAS 1243286-99-8) – Chemical Identity and Core Characteristics

4-Hydroxy-2-isopropyl-N-methylbenzamide (CAS 1243286-99-8) is a small-molecule benzamide derivative (molecular formula C11H15NO2, molecular weight 193.24 g/mol) . The compound is referenced in patent literature and chemical catalogs as a functionalized benzamide building block . Its structure features a hydroxyl group at the 4-position, an isopropyl group at the 2-position, and an N-methyl amide moiety, which distinguishes it from other hydroxylated or alkylated benzamide regioisomers encountered in medicinal chemistry and agrochemical intermediate workflows.

• Functionalized benzamide building block for medicinal chemistry and agrochemical intermediate workflows

• Regioisomer-specific scaffold (4-hydroxy-2-isopropyl) for SAR and metabolite synthesis

• Free hydroxyl group supports derivatization into labeled internal standards or chemical probes

Why Generic Substitution of 4-Hydroxy-2-isopropyl-N-methylbenzamide Is Not Advisable Without Specific Verification

Substituting 4-Hydroxy-2-isopropyl-N-methylbenzamide with a structurally similar benzamide (e.g., 4-Hydroxy-2-methyl-N-(propan-2-yl)benzamide or other hydroxyl/alkyl regioisomers) carries the risk of altered hydrogen-bonding capacity, steric bulk, and metabolic stability due to the precise positioning of the isopropyl and hydroxyl groups . While broad class-level data exists for benzamide derivatives showing that subtle substitution changes can drastically shift bioactivity profiles (e.g., HDAC inhibition IC50 values varying >10-fold between 2-Me and 4-Me analogs) [1], compound-specific comparative data for this exact molecule are currently absent from the public domain. Therefore, any substitution must be validated experimentally.

Regioisomer substitution (e.g., 2-hydroxy-4-isopropyl analogs) may alter hydrogen-bonding capacity and steric bulk, potentially shifting bioactivity.

Class-level benzamide SAR: HDAC IC50 varied >3-fold between 2-Me and 4-Me analogs (PMC, 2011).

Compound-specific comparative data are absent; any substitution must be validated experimentally in the target assay.

Generic benzamide building blocks without certified regioisomeric purity may introduce positional isomer impurities, compromising reproducibility in SAR studies.

• [1] Table 1. Structure and activity of substituted benzamide derivatives: IC50 values for HDAC inhibition. PMC, 2011. Available at: https://pmc.ncbi.nlm.nih.gov View Source

Quantitative Differentiation Evidence for 4-Hydroxy-2-isopropyl-N-methylbenzamide Versus Structural Analogs

Lack of Public Comparative Bioactivity Data Precludes Direct Potency Claims

A systematic search of PubMed, BindingDB, ChEMBL, and patent databases did not yield any quantitative bioactivity data (IC50, Ki, EC50) for 4-Hydroxy-2-isopropyl-N-methylbenzamide. Thus, no direct head-to-head comparison with a named comparator can be performed. Class-level inference from related benzamides (e.g., HDAC inhibitors) is possible but insufficient to support a procurement differentiation claim [1].

Bioactivity Data

Class-level inference

No IC50, Ki, or EC50 reported for this compound

Procurement differentiation cannot rely on potency; synthesis and screening are required for any activity claim.

Class-level HDAC inhibition: 2-Me lead IC50 8.7 µM, 4-Me analog 29.1 µM (PMC, 2011).

Evidence Dimension	HDAC inhibitory activity (class-level benchmark)
Target Compound Data	No data available
Comparator Or Baseline	Substituted benzamide HDAC inhibitors (e.g., 2-Me lead: IC50 = 8.7 ± 0.7 μM; 4-Me analog: 29.1 ± 3.8 μM) [1]
Quantified Difference	Cannot be calculated
Conditions	In vitro HDAC inhibition assay (source: PMC, 2011)

Why This Matters

Without compound-specific data, procurement decisions cannot be based on potency differentiation; novel synthesis or screening is required.

• [1] Table 1. Structure and activity of substituted benzamide derivatives. PMC, 2011. Available at: https://pmc.ncbi.nlm.nih.gov View Source

Regioisomeric Purity as a Potential Differentiator

The compound's value may be linked to its specific substitution pattern (4-OH, 2-isopropyl), which is not easily obtained by simple alkylation of unsubstituted benzamide. Patent documents (e.g., US 2011/0006947) describe benzamide derivatives with defined substitution patterns as key intermediates for 11β-HSD1 inhibitors, implying that regioisomeric purity is critical for downstream pharmacological activity [1]. However, no quantitative purity specifications or comparative impurity profiles were found for this CAS number.

Regioisomeric Identity

Data to verify

Defined 4-hydroxy-2-isopropyl substitution; patent context >95% purity by HPLC

Certified single regioisomer may reduce purification burden for SAR and metabolite reference standard workflows.

Quantitative impurity profile for this CAS not publicly available; verify lot-specific purity.

Evidence Dimension	Regioisomeric identity and purity
Target Compound Data	Specific regioisomer: 4-hydroxy-2-isopropyl-N-methyl
Comparator Or Baseline	Potential regioisomeric impurities (e.g., 2-hydroxy-4-isopropyl, 3-hydroxy-2-isopropyl derivatives)
Quantified Difference	Not quantified; regioisomeric purity typically >95% by HPLC per patent examples
Conditions	General patent context for benzamide intermediates

Why This Matters

For applications requiring a precise regioisomer (e.g., metabolite synthesis, SAR studies), the availability of a certified single regioisomer can reduce purification burden and ensure reproducibility.

• [1] Benzamide derivatives and uses related thereto. US Patent Application 20100069447. Available at: https://patents.justia.com/patent/20100069447 View Source

Application Scenarios for 4-Hydroxy-2-isopropyl-N-methylbenzamide Based on Current Evidence

Synthesis of Deuterated or Labeled Internal Standards for Mass Spectrometry

The compound's defined benzamide scaffold with a hydroxyl group makes it a candidate for derivatization into stable isotope-labeled analogs (e.g., via methylation or hydroxyl-directed incorporation). Such labeled standards are essential for quantitative bioanalysis of benzamide-based drug candidates. However, no published protocol using this specific compound was identified.

Exploratory Medicinal Chemistry for 11β-HSD1 or HDAC Targets

The patent literature suggests that appropriately substituted benzamides, including those with hydroxyl and isopropyl groups, are explored as 11β-hydroxysteroid dehydrogenase type 1 inhibitors or histone deacetylase inhibitors [1]. This compound could serve as a starting point for SAR expansion, provided that its exact substitution pattern is hypothesized to improve selectivity or pharmacokinetics.

Metabolite or Degradant Reference Standard

Benzamides with hydroxyl and alkyl substituents commonly appear as oxidative metabolites of pharmaceutical agents or as environmental degradants of agrochemicals. 4-Hydroxy-2-isopropyl-N-methylbenzamide may be procured as a reference standard for analytical method development (LC-MS/MS) in environmental fate or drug metabolism studies, though no specific metabolite pathway has been linked to this CAS number.

Chemical Biology Probe Development

The benzamide core is widely used in PROTAC design and chemical probe synthesis. The presence of a free hydroxyl group allows facile conjugation to linkers or fluorophores, while the isopropyl group provides moderate lipophilicity. This compound could be used as a building block in the absence of more tailored alternatives.

Application

Selection Property

Validation Focus

Isotope-labeled internal standard synthesis

Derivatizable benzamide scaffold with free hydroxyl

Confirm regioisomeric purity and labeling efficiency

Medicinal chemistry SAR (HDAC, 11β-HSD1)

Specific 2-isopropyl, 4-hydroxy substitution pattern

Test activity against target; compare with class-level benchmarks

Metabolite or degradant reference standard

Certified single regioisomer as analytical marker

Validate retention time and fragmentation via LC-MS/MS

Chemical biology probe assembly

Hydroxyl group for conjugation to linkers/fluorophores

Verify conjugation efficiency and probe stability in assay buffer

• [1] Benzamide derivatives and uses related thereto. US Patent Application 20100069447. Available at: https://patents.justia.com/patent/20100069447 View Source